Cas no 1090344-78-7 (N-[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide)
N-[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1090344-78-7
- EN300-26604794
- AKOS034172622
- Z318321810
- CCG-330811
- N-[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide
-
- Inchi: 1S/C15H14N6OS/c1-10-8-11(5-6-13(10)21-9-17-19-20-21)18-14(22)12-4-3-7-16-15(12)23-2/h3-9H,1-2H3,(H,18,22)
- InChI Key: BUCTZWMHRZDVPT-UHFFFAOYSA-N
- SMILES: S(C)C1C(=CC=CN=1)C(NC1C=CC(=C(C)C=1)N1C=NN=N1)=O
Computed Properties
- Exact Mass: 326.09498026g/mol
- Monoisotopic Mass: 326.09498026g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 111Ų
N-[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26604794-0.1g |
N-[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide |
1090344-78-7 | 95.0% | 0.1g |
$615.0 | 2025-03-20 | |
| Enamine | EN300-26604794-0.25g |
N-[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide |
1090344-78-7 | 95.0% | 0.25g |
$642.0 | 2025-03-20 | |
| Enamine | EN300-26604794-0.5g |
N-[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide |
1090344-78-7 | 95.0% | 0.5g |
$671.0 | 2025-03-20 | |
| Enamine | EN300-26604794-1g |
1090344-78-7 | 90% | 1g |
$699.0 | 2023-09-13 | ||
| Enamine | EN300-26604794-2.5g |
N-[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide |
1090344-78-7 | 95.0% | 2.5g |
$1370.0 | 2025-03-20 | |
| Enamine | EN300-26604794-5g |
1090344-78-7 | 90% | 5g |
$2028.0 | 2023-09-13 | ||
| Enamine | EN300-26604794-10g |
1090344-78-7 | 90% | 10g |
$3007.0 | 2023-09-13 | ||
| Enamine | EN300-26604794-0.05g |
N-[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide |
1090344-78-7 | 95.0% | 0.05g |
$587.0 | 2025-03-20 | |
| Enamine | EN300-26604794-1.0g |
N-[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide |
1090344-78-7 | 95.0% | 1.0g |
$699.0 | 2025-03-20 | |
| Enamine | EN300-26604794-10.0g |
N-[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide |
1090344-78-7 | 95.0% | 10.0g |
$3007.0 | 2025-03-20 |
N-[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on N-[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide
Professional Introduction to N-[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1090344-78-7)
N-[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide, identified by its CAS number 1090344-78-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a pyridine core functionalized with various substituents, which contribute to its unique chemical and biological properties. The structural motif of this compound incorporates a phenyl ring substituted with a tetrazole group and a methyl group at the 3-position, while the pyridine ring is further modified with a methylsulfanyl group and a carboxamide moiety at the 3-position. Such structural features make it an intriguing candidate for further exploration in drug discovery and development.
The significance of N-[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide lies in its potential pharmacological activity. The tetrazole moiety is known for its role as a bioisostere of guanidino groups, which are frequently found in biologically active molecules. Tetrazoles have been reported to exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the tetrazole group in this compound suggests that it may interact with biological targets in a manner similar to these known bioisosteres.
In addition to the tetrazole group, the phenyl ring and the methylsulfanyl substituent on the pyridine core contribute to the compound's overall pharmacophore. The phenyl ring is a common structural element in many pharmaceutical agents due to its ability to engage in hydrophobic interactions and π-stacking with biological targets. The methylsulfanyl group introduces a polar sulfur atom into the molecule, which can enhance solubility and interact with polar regions of biological targets. The carboxamide functionality at the 3-position of the pyridine ring provides another site for hydrogen bonding interactions, which are crucial for binding affinity and specificity.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and potential interactions of such complex molecules with biological targets. Studies using molecular docking simulations have shown that N-[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide can potentially bind to various protein targets involved in critical biological pathways. For instance, preliminary simulations suggest that this compound may interact with enzymes involved in signal transduction and metabolic pathways, as well as receptors implicated in neurological disorders.
The synthesis of N-[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the tetrazole group typically involves cycloaddition reactions between diynes or azides with alkenes or alkynes under specific conditions. The subsequent functionalization of the phenyl ring and pyridine core with methylsulfanyl and carboxamide groups requires careful consideration of reaction pathways to ensure high yield and purity.
The pharmacological evaluation of this compound has begun to reveal its potential therapeutic applications. In vitro studies have demonstrated that N-[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide exhibits inhibitory activity against certain enzymes and receptors relevant to human diseases. For example, preliminary data suggest that it may inhibit kinases involved in cancer cell proliferation and survival. Additionally, its interaction with receptors implicated in neurological disorders has been explored, indicating potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease.
The development of novel drug candidates like N-[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The integration of synthetic chemistry expertise with computational modeling and biological testing allows for the rapid identification and optimization of promising drug candidates. As research continues to uncover new biological targets and mechanisms underlying human diseases,compounds such as this one will play an increasingly important role in therapeutic intervention.
The future prospects for N-[3-methyl-4-(1H-1,2,
1090344-78-7 (N-[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)